N-(4-ethylphenyl)-N'-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea

• IUPAC Name: 1-(4-ethylphenyl)-3-[4-(2-methylpiperidin-1-yl)sulfonylphenyl]thiourea
• InChI: InChI=1S/C21H27N3O2S2/c1-3-17-7-9-18(10-8-17)22-21(27)23-19-11-13-20(14-12-19)28(25,26)24-15-5-4-6-16(24)2/h7-14,16H,3-6,15H2,1-2H3,(H2,22,23,27)
• InChI Key: SFHAIISXLZFLSP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3C
• Molecular Formula: C21H27N3O2S2
• Molecular Weight: 417.6 g/mol

Description

N-(4-ethylphenyl)-N'-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea is a chemical compound that has garnered significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and material science.

Scientific Research Applications

N-(4-ethylphenyl)-N'-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea has shown potential applications in various scientific fields. In medicine, it has been investigated for its anti-cancer properties, with studies showing that it can inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurological disorders.
In agriculture, N-(4-ethylphenyl)-N'-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea has been investigated for its ability to enhance plant growth and improve crop yields. Studies have shown that it can increase the activity of antioxidant enzymes in plants, leading to improved stress tolerance and growth.
In material science, N-(4-ethylphenyl)-N'-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea has been studied for its potential use as a corrosion inhibitor for metals. It has also been investigated for its ability to form self-assembled monolayers on surfaces, which can have applications in nanotechnology and electronics.

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-N'-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea is not fully understood, but it is believed to act through multiple pathways. In cancer cells, it has been shown to inhibit the activity of enzymes involved in DNA synthesis and repair, leading to cell cycle arrest and apoptosis. It has also been shown to inhibit the activity of inflammatory cytokines and enzymes, leading to reduced inflammation.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-N'-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea has been shown to have various biochemical and physiological effects. In cancer cells, it can induce cell cycle arrest and apoptosis, leading to reduced cell growth and proliferation. It has also been shown to reduce inflammation by inhibiting the activity of cytokines and enzymes involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-ethylphenyl)-N'-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea in lab experiments include its ability to inhibit cancer cell growth, reduce inflammation, and enhance plant growth. However, its limitations include its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-(4-ethylphenyl)-N'-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea. In medicine, further studies are needed to fully understand its mechanism of action and its potential as a treatment for cancer, inflammation, and neurological disorders. In agriculture, more research is needed to determine the optimal concentrations and application methods for enhancing plant growth and improving crop yields. In material science, further studies are needed to investigate its potential as a corrosion inhibitor and as a self-assembled monolayer on surfaces.